Cas no 192130-34-0 (tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate)

Tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate is a versatile Boc-protected amine intermediate widely used in organic synthesis and pharmaceutical research. Its key advantages include the presence of both a primary amine and a secondary amine, protected by a tert-butyloxycarbonyl (Boc) group, which allows selective deprotection and further functionalization. The compound’s stability under various reaction conditions makes it suitable for multi-step synthetic routes. It is particularly valuable in the preparation of piperazine-based scaffolds, which are common in bioactive molecules and drug discovery. The Boc group enhances solubility and handling characteristics while providing a convenient handle for subsequent modifications. This reagent is favored for its reliability in peptide coupling and heterocyclic chemistry applications.
tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate structure
192130-34-0 structure
Product Name:tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate
CAS No:192130-34-0
MF:C11H23N3O2
MW:229.319222688675
MDL:MFCD02683049
CID:220348
PubChem ID:329766584
Update Time:2025-11-05

tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(2-Aminoethyl)piperazine
    • 1-Piperazinecarboxylicacid, 4-(2-aminoethyl)-, 1,1-dimethylethyl ester
    • 4-(2-Amino-Ethyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester
    • 4-(2-Aminoethyl)piperazine-1-carboxylic acid tert-butyl ester
    • 4,7-Dichloro-8-methylquinoline
    • tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate
    • tert-Butyl 4-(2-aminoethyl)tetrahydro-1(2H)-pyrazinecarboxylate
    • 1-(2-aminoethyl)-4-(t-butoxycarbonyl)piperazine
    • 1-(2-aminoethyl)-4-Boc piperazine
    • 1-(2-aminoethyl)-4-tert-butoxycarbonylpiperazine
    • 1-tert-butyloxycarbonyl-4-(2-aminoethyl)piperazine
    • 4-(2-Aminoethyl)-1-boc-piperazine
    • 4-(2-Amino-ethyl)-1-Boc-piperazine
    • 4-(2-aminoethyl)piperazine,n1-boc protected
    • 4-(2-aminoethyl)piperazine-1-
    • 1,1-Dimethylethyl-4-(2-aminoethyl)piperazine-1-carboxylate
    • 1- tert-Butoxycarbonyl-4-(2-aminoethyl)piperazine
    • 1-(2-Aminoethyl)-4-boc-piperazine
    • 4-(tert-Butoxycarbonyl)-1-(2-aminoethyl)piperazine
    • tert-Butyl-4-(2-aminoethyl)piperazine-1-carboxylate
    • BUTTPARK 90\06-05
    • CHEMBRDG-BB 4004160
    • 4-N-(2-Aminoethyl)-1-N-Bo...
    • tert-Butyl-4-(2-aminoethyl)p
    • 4-N-(2-AMINOETHYL)-1-N-BOC-PIPERAZINE
    • 4-(2-AMINOETHYL)PIPERAZINE, N1-BOC PROTECTED
    • 4-(2-Aminoethyl)piperazine, N1-BOC protected 95%
    • QSYTWBKZNNEKPN-UHFFFAOYSA-N
    • A4233
    • tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate;4-N-(2-AMINOETHYL)-1-N-BOC-PIPERAZINE
    • EA-0839
    • PB10223
    • tert-butyl 4-(2-aminoethyl)-piperazine-1-carboxylate
    • 192130-34-0
    • 1-N-BOC-4-(2-aminoethyl)piperazine
    • DTXSID80363882
    • 4-(2-aminoethyl)-piperazine-1-carboxylic acid tert-butyl ester
    • AM20090124
    • SCHEMBL46682
    • 4-(2-Aminoethyl)-1-(tert-butoxycarbonyl)piperazine
    • Q-102267
    • AKOS002019429
    • 1-PIPERAZINECARBOXYLIC ACID, 4-(2-AMINOETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • 1-Boc-4-(2-aminoethyl)-piperazine
    • tert-Butyl 4-(2-aminoethyl)-1-piperazinecarboxylate
    • 2-[4-(tert-but-oxycarbonyl)-piperazin-1-yl]-ethylamine
    • MFCD02683049
    • CS-W008990
    • 2-[4-(tert-butoxycarbonyl)-piperazin-1-yl]-ethylamine
    • SY020483
    • EN300-41323
    • FT-0604311
    • Z406697120
    • F2158-1188
    • 4-(2-Aminoethyl)-1-boc-piperazine, 97%
    • DB-031844
    • tert?butyl 4?(2?aminoethyl)piperazine?1?carboxylate
    • STL163517
    • MDL: MFCD02683049
    • Inchi: 1S/C11H23N3O2/c1-11(2,3)16-10(15)14-8-6-13(5-4-12)7-9-14/h4-9,12H2,1-3H3
    • InChI Key: QSYTWBKZNNEKPN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CCN)CC1)=O

Computed Properties

  • Exact Mass: 229.17900
  • Monoisotopic Mass: 229.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.8A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 36-41 °C
  • Boiling Point: 319.4°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>388.4°F
    Degrees Celsius:>198°C
  • PSA: 58.80000
  • LogP: 1.07390
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C

tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate Production Method

Additional information on tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate

Market Research and Analysis of tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate (192130-34-0) in Chemical Biomedical and Pharmaceutical Fields

tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate, identified by the CAS registry number 192130-34-0, is a significant compound in the chemical biomedical and pharmaceutical industries. This compound has garnered attention due to its potential applications in drug development, particularly as an intermediate in the synthesis of complex molecules with bioactive properties.

The global market for chemical intermediates has witnessed steady growth, driven by increasing demand from the pharmaceutical and biotechnology sectors. tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate occupies a niche within this market, catering to researchers and manufacturers engaged in the development of novel therapeutic agents. Its unique structure, featuring a piperazine ring with a tert-butyl substituent and an aminoethyl group, makes it a versatile building block for constructing bioactive compounds.

Recent studies have highlighted the role of this compound in the synthesis of peptidomimetics and other bioactive molecules. Its application extends to the development of agents targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. The increasing focus on personalized medicine and the need for efficient drug delivery systems have further underscored the importance of this compound in contemporary research.

Market demand for tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate is influenced by several factors, including technological advancements in synthetic chemistry, regulatory trends, and the expansion of research activities in emerging economies. Key regions driving demand include North America, Europe, and Asia-Pacific, with rapid industrialization and growing healthcare expenditure contributing to market growth.

Suppliers of this compound are primarily located in regions with established chemical manufacturing capabilities, such as China, India, and Germany. These suppliers cater to both academic institutions and pharmaceutical companies, providing high-purity grades of tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate to meet diverse research and development needs.

In conclusion, tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate (192130-34-0) plays a pivotal role in the chemical biomedical and pharmaceutical sectors. Its versatility as a synthetic intermediate positions it as a critical component in the development of innovative therapeutic agents. As research continues to advance and market dynamics evolve, this compound is expected to remain a key focus for both academic researchers and industry professionals.

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